Cas no 56975-13-4 (DI-Alkanolamine)
DI-Alkanolamine structure
Product Name:DI-Alkanolamine
CAS No:56975-13-4
MF:C16H35NO2
MW:273.454605340958
CID:946280
PubChem ID:18332274
Update Time:2025-04-19
DI-Alkanolamine Chemical and Physical Properties
Names and Identifiers
-
- DI-Alkanolamine
- 1-[(2-Hydroxyethyl)amino]tetradecan-2-ol
- 2-tetradecanol, 1-[(2-hydroxyethyl)amino]-
- LogP
- DTXSID701274374
- SCHEMBL968428
- 1-[(2-Hydroxyethyl)amino]-2-tetradecanol
- CHEMBL3758744
- 56975-13-4
- 1-(2-hydroxyethylamino)tetradecan-2-ol
- IEXSDLUUGZIKLK-UHFFFAOYSA-N
-
- Inchi: 1S/C16H35NO2/c1-2-3-4-5-6-7-8-9-10-11-12-16(19)15-17-13-14-18/h16-19H,2-15H2,1H3
- InChI Key: IEXSDLUUGZIKLK-UHFFFAOYSA-N
- SMILES: OC(CNCCO)CCCCCCCCCCCC
Computed Properties
- Exact Mass: 273.26695
- Monoisotopic Mass: 273.266779359g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 15
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 52.5Ų
Experimental Properties
- PSA: 52.49
DI-Alkanolamine Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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